Cas no 696589-23-8 ((2E)-3-(2-fluoro-4-hydroxyphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(2-fluoro-4-hydroxyphenyl)prop-2-enoic acid
• CAS No: 696589-23-8
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 3271880
• PubChem ID: 18386401
• Update Time: 2025-04-21

(2E)-3-(2-fluoro-4-hydroxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-(2-FLUORO-4-HYDROXYPHENYL)-, (2E)-
• (2E)-3-(2-fluoro-4-hydroxyphenyl)prop-2-enoic acid
• 2-Fluoro-4-hydroxycinnamic acid
• (E)-3-(2-Fluoro-4-hydroxyphenyl)-acrylic acid
• MFCD06797933
• AKOS006286506
• CS-0357361
• CHEMBL1161326
• SCHEMBL668852
• (E)-3-(2-fluoro-4-hydroxyphenyl)prop-2-enoic acid
• AT39900
• 696589-23-8
• (E)-3-(2-FLUORO-4-HYDROXYPHENYL)ACRYLIC ACID
• FF74999
• 3-(2-fluoro-4-hydroxyphenyl)prop-2-enoic acid
• (E)-3-(2-Fluoro-4-hydroxy-phenyl)-acrylic acid
• SCHEMBL668853
• EN300-1842901

• MDL： MFCD06797933
• Inchi： 1S/C9H7FO3/c10-8-5-7(11)3-1-6(8)2-4-9(12)13/h1-5,11H,(H,12,13)/b4-2+
• InChI Key： FYJKSAQOWJFNMW-DUXPYHPUSA-N
• SMILES： FC1C=C(C=CC=1/C=C/C(=O)O)O

Computed Properties

• Exact Mass: 182.03792224g/mol
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids